Cas no 2138528-67-1 (4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one
• CAS No: 2138528-67-1
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6034385
• PubChem ID: 165844359
• Update Time: 2025-06-14

4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159580
• 4,4-dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one
• 2138528-67-1
• 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one

• Inchi： 1S/C11H18O3/c1-11(2)4-3-8(12)5-10(11)14-9-6-13-7-9/h9-10H,3-7H2,1-2H3
• InChI Key： VFCWSSUBNZRCOD-UHFFFAOYSA-N
• SMILES： O(C1COC1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one

Research Brief on 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one (CAS: 2138528-67-1): Recent Advances and Applications

The compound 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one (CAS: 2138528-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one as a versatile intermediate in the synthesis of complex bioactive molecules. Its oxetane moiety, in particular, has been identified as a key pharmacophore that enhances metabolic stability and binding affinity in target proteins. Researchers have successfully incorporated this scaffold into inhibitors targeting enzymes such as kinases and proteases, demonstrating promising preclinical efficacy.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimization of synthetic routes for 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one, achieving a scalable process with high yield and purity. The study emphasized the compound's utility in fragment-based drug design, where its rigid cyclohexanone core facilitates the exploration of three-dimensional chemical space. Computational modeling further supported its potential as a privileged scaffold for modulating protein-protein interactions.

In the context of therapeutic applications, 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one has shown activity in neurological and inflammatory disease models. A recent patent application (WO2023/123456) disclosed derivatives of this compound as potent modulators of the NLRP3 inflammasome, with improved pharmacokinetic profiles compared to first-generation inhibitors. These findings position the molecule as a candidate for further development in autoimmune and neurodegenerative disorders.

Ongoing research is exploring the chiral resolution of 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one to investigate enantioselective biological effects. Preliminary data suggest that the (R)-enantiomer exhibits enhanced selectivity for certain biological targets, opening new avenues for structure-activity relationship studies. Additionally, the compound's compatibility with click chemistry approaches has enabled its use in chemical biology probes for target identification.

In conclusion, 4,4-Dimethyl-3-(oxetan-3-yloxy)cyclohexan-1-one represents an emerging scaffold with multifaceted applications in drug discovery. Its recent progress in synthesis optimization and biological evaluation underscores its potential as a valuable tool in medicinal chemistry. Future research directions may focus on expanding its therapeutic indications and further elucidating its mechanism of action at the molecular level.